Cas no 105529-94-0 (8-methoxy-9H-Pyrido[2,3-b]indole)

• Product Name: 8-methoxy-9H-Pyrido[2,3-b]indole
• CAS No: 105529-94-0
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1097605
• PubChem ID: 13576441
• Update Time: 2025-04-20

8-methoxy-9H-Pyrido[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-9H-Pyrido[2,3-b]indole
• HDQXNSNMBZJQPB-UHFFFAOYSA-N
• SCHEMBL4422523
• 105529-94-0
• DTXSID80544215

• Inchi： 1S/C12H10N2O/c1-15-10-6-2-4-8-9-5-3-7-13-12(9)14-11(8)10/h2-7H,1H3,(H,13,14)
• InChI Key： HDQXNSNMBZJQPB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C3=CC=CN=C3NC=21

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 33.62